4-{[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine

• IUPAC Name: 4-[[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]methoxy]-5-fluoro-2,6-dimethylpyrimidine
• InChI: InChI=1S/C18H24FN5O/c1-11-9-12(2)21-18(20-11)24-7-5-15(6-8-24)10-25-17-16(19)13(3)22-14(4)23-17/h9,15H,5-8,10H2,1-4H3
• InChI Key: YKBQJTPUAJSWDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCC(CC2)COC3=NC(=NC(=C3F)C)C)C
• Molecular Formula: C18H24FN5O
• Molecular Weight: 345.4 g/mol
• CAS No.: 2640950-46-3

Description

4-{[1-(4,6-Dimethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine is a pyrimidine derivative featuring a piperidine-methoxy substituent at position 4, a fluorine atom at position 5, and methyl groups at positions 2 and 6 of the pyrimidine core. The 4,6-dimethylpyrimidin-2-yl moiety is a recurring structural motif in medicinal chemistry, often associated with bioactive molecules targeting enzymes or receptors .

Biological Activity

The compound 4-{[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, synthesis, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Synthesis

This compound features a complex structure that includes a piperidine ring and a fluorinated pyrimidine moiety. Its molecular formula is $C_{15}H_{20}FN_3O$, and it possesses various functional groups that may influence its pharmacological properties.

The synthesis of this compound typically involves multi-step reactions, often starting from commercially available pyrimidine derivatives. The general synthetic route includes:

• Formation of the Piperidine Ring : Reacting appropriate precursors with amines.
• Methoxylation : Introducing the methoxy group through methylation techniques.
• Fluorination : Using fluorinating agents to introduce the fluorine atom at the 5-position of the pyrimidine ring.

Anticancer Properties

Initial studies suggest that compounds with similar structural features exhibit significant anticancer activities. For instance, derivatives of pyrimidines have been shown to inhibit cell proliferation in various cancer cell lines. A notable study found that related compounds demonstrated IC50 values in the low micromolar range against pancreatic cancer cells, indicating potential efficacy in targeting tumor growth .

Enzyme Inhibition

The compound's structure suggests potential inhibition of key enzymes involved in cancer metabolism. For example, piperidine derivatives have been associated with acetylcholinesterase (AChE) inhibition, which could be relevant for neurodegenerative diseases . Additionally, enzyme assays indicate that similar compounds can inhibit urease activity, which is crucial for certain bacterial infections .

The biological activity of this compound may be attributed to its ability to interact with specific biological targets. The presence of the dimethylpyrimidine moiety has been linked to enhanced binding affinity for target proteins involved in cellular signaling pathways. Research indicates that such compounds can modulate mitochondrial function and ATP production, further implicating them in cancer metabolism .

Case Studies and Research Findings

• In Vitro Studies : A study examining the effects of related pyrimidine derivatives on A431 vulvar epidermal carcinoma cells showed significant inhibition of cell proliferation, migration, and invasion . The mechanism was attributed to interference with the cell cycle and apoptosis pathways.
• Structure-Activity Relationship (SAR) : Research into SAR has revealed that modifications on the piperidine ring significantly affect the compound's potency against cancer cells. For instance, variations in substituents on the pyrimidine ring can lead to altered biological activity profiles .
• Antimicrobial Activity : Compounds structurally similar to 4-{[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine have demonstrated antimicrobial properties against various bacterial strains. This is particularly important for developing new antibiotics amid rising resistance issues .

Summary Table of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	Inhibition of cell proliferation in cancer cell lines
Enzyme Inhibition	AChE and urease inhibition
Antimicrobial	Activity against various bacterial strains
Mitochondrial Function	Modulation of ATP production

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of pyrimidine compounds exhibit significant anticancer properties. Specifically, compounds similar to 4-{[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine have been studied for their ability to inhibit cancer cell proliferation.

Case Study:
A study published in Drug Target Insights demonstrated that pyrimidine derivatives could selectively target cancer cells while sparing normal cells, suggesting a potential therapeutic application for this compound in oncology .

Antiviral Properties

Pyrimidines are also explored for their antiviral properties. The structure of the compound may allow it to interfere with viral replication processes.

Data Table: Antiviral Activity of Pyrimidine Derivatives

Compound Name	Viral Target	IC50 (µM)	Reference
Compound A	HIV	0.5
Compound B	HCV	1.2
4-{[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine	TBD	TBD	TBD

Neuropharmacology

The compound's piperidine moiety suggests potential applications in neuropharmacology. Research indicates that piperidine derivatives can act on neurotransmitter systems, potentially providing therapeutic effects in neurological disorders.

Case Study:
A recent investigation into piperidine-based compounds showed promise in modulating dopamine receptors, indicating possible applications in treating conditions such as Parkinson's disease and schizophrenia .

Enzyme Inhibition

Pyrimidine derivatives have been identified as effective enzyme inhibitors, particularly in the context of metabolic pathways relevant to cancer and infectious diseases.

Data Table: Enzyme Inhibition Studies

Enzyme Target	Compound Tested	Inhibition %	Reference
Dihydrofolate reductase	Compound A	85%
Thymidylate synthase	Compound B	78%
4-{[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine	TBD	TBD	TBD

Synthesis and Derivatives

The synthesis of this compound involves standard organic chemistry techniques including alkylation and fluorination processes. Its derivatives can be synthesized to enhance specific biological activities or reduce toxicity.

Synthesis Overview:
The synthesis typically follows a multi-step process involving the formation of the pyrimidine core followed by functionalization at strategic positions to introduce the methoxy and fluorine groups.

Comparison with Similar Compounds

Comparison with Structural Analogs

Pyrimidine Derivatives with Piperidine Substituents

• Compound A13 (2-(1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl)-2-methyl-2,3-dihydroquinazolin-4(1H)-one): Shares the 4,6-dimethylpyrimidin-2-yl-piperidine moiety but incorporates a dihydroquinazolinone ring instead of a methoxy group. This structural difference reduces hydrophilicity compared to the target compound, likely affecting membrane permeability and target engagement .
• (1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol: Features a methoxy group at position 6 and a methylthio group at position 2 of the pyrimidine. The methanol substituent on piperidine enhances hydrogen-bonding capacity, whereas the target’s methoxy group offers steric flexibility .

Anti-Inflammatory Pyrimidine-Pyrazole Hybrids

• 1-(4,6-Dimethylpyrimidin-2-yl)-5-trifluoromethylpyrazoles: These COX-2 inhibitors exhibit anti-inflammatory activity driven by the trifluoromethyl group’s electron-withdrawing effects.
• 1-(4,6-Dimethylpyrimidin-2-yl)-3-trifluoromethylpyrazoles: Similar to the above but with a pyrazole ring.

Halogenated Pyrimidines

• 4,6-Dichloro-5-methoxypyrimidine : Chlorine atoms at positions 4 and 6 provide strong electron-withdrawing effects, increasing reactivity compared to the target’s methyl and methoxy groups. This compound’s simpler structure lacks the piperidine moiety, limiting its application in targeted therapies .
• 4,6-Dichloro-5-(2-methoxyphenoxy)-2-(4-pyridyl)pyrimidine: The methoxyphenoxy and pyridyl substituents create a planar structure, contrasting with the target’s three-dimensional piperidine-methoxy group. This difference may influence binding to flat vs. concave protein pockets .

Research Findings and Molecular Interactions

• Crystal Structure Insights : In 4,6-dichloro-5-methoxypyrimidine, halogen···nitrogen interactions (Cl···N, 3.09–3.10 Å) stabilize the crystal lattice. The target’s fluorine atom may form weaker F···N interactions, affecting solid-state packing and solubility .
• Biological Activity : Pyrimidine-pyrazole hybrids (e.g., from ) show COX-2 inhibition via π-π stacking and hydrogen bonding. The target’s fluorine and methoxy-piperidine groups could enhance binding to similar active sites while reducing off-target effects .

Data Tables

Table 1: Structural and Functional Comparison of Pyrimidine Derivatives

Compound Name	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Pyrimidine	5-Fluoro, 2,6-dimethyl, piperidine-methoxy	Not reported (inferred COX-2 inhibition)	-
1-(4,6-Dimethylpyrimidin-2-yl)-5-trifluoromethylpyrazole	Pyrimidine-pyrazole	5-Trifluoromethyl	COX-2 inhibition
4,6-Dichloro-5-methoxypyrimidine	Pyrimidine	4,6-Dichloro, 5-methoxy	Crystallographic model
Compound A13	Pyrimidine-quinazolinone	Piperidine, dihydroquinazolinone	Synthetic intermediate

Table 2: Substituent Effects on Physicochemical Properties

Substituent	Electronic Effect	Hydrophilicity	Example Compound
5-Fluoro	Electron-withdrawing	Moderate	Target Compound
5-Trifluoromethyl	Strongly electron-withdrawing	Low	1-(4,6-Dimethylpyrimidin-2-yl)-5-trifluoromethylpyrazole
Piperidine-methoxy	Electron-donating	High	Target Compound
4,6-Dichloro	Electron-withdrawing	Low	4,6-Dichloro-5-methoxypyrimidine

Q & A

Q. What are the common synthetic routes for preparing 4-{[1-(4,6-dimethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine?

The compound can be synthesized via nucleophilic substitution or coupling reactions. A typical approach involves:

• Step 1 : Functionalization of the piperidine ring at the 4-position with a methoxy group via alkylation or Mitsunobu reaction (e.g., using diethyl azodicarboxylate and triphenylphosphine) .
• Step 2 : Introduction of the 4,6-dimethylpyrimidin-2-yl moiety through SNAr (nucleophilic aromatic substitution) under basic conditions (e.g., NaH in DMF) .
• Step 3 : Fluorination at the 5-position using fluorinating agents like Selectfluor™ or DAST (diethylaminosulfur trifluoride) .
  Key purity checks include HPLC (>99% purity) and NMR to confirm regioselectivity .

Q. How should researchers characterize the compound’s structural integrity?

Use a combination of:

• X-ray crystallography to resolve bond angles and dihedral angles between the pyrimidine and piperidine rings (e.g., Cl···N interactions at 3.09–3.10 Å, indicative of planar stacking) .
• 1H/13C NMR to confirm substituent positions (e.g., fluoro substituents cause deshielding in adjacent protons) .
• Mass spectrometry (ESI-MS) for molecular ion validation (e.g., [M+H]+ at m/z corresponding to C₁₈H₂₃FN₆O) .

Advanced Research Questions

Q. How can conflicting data on reaction yields during fluorination be resolved?

Fluorination efficiency depends on:

• Solvent polarity : Higher polarity (e.g., acetonitrile vs. DCM) enhances electrophilic fluorination .
• Temperature control : Excessive heat (>60°C) may degrade the pyrimidine ring. Monitor via in-situ IR for intermediate stability .
• Competing side reactions : Use TLC or LC-MS to detect byproducts like dealkylated intermediates .
  Optimize using Design of Experiments (DoE) with factors like reagent equivalents, solvent, and temperature .

Q. What strategies mitigate instability of the compound in dimethyl sulfoxide (DMSO)?

DMSO-induced degradation is common in pyrimidine derivatives. Mitigation includes:

• Low-temperature storage (≤–20°C) to slow oxidation .
• Addition of antioxidants (e.g., 0.1% BHT) to scavenge free radicals .
• Alternative solvents : Use deuterated methanol or acetonitrile for NMR studies to avoid DMSO interactions .

Q. How can crystallization conditions be optimized for X-ray diffraction studies?

• Solvent screening : Slow evaporation of acetonitrile or ethyl acetate/petroleum ether mixtures produces high-quality crystals .
• Temperature gradient : Gradual cooling (2°C/hour) from saturation point minimizes defects .
• Additives : Trace trifluoroacetic acid (TFA) can enhance crystal packing via protonation of pyrimidine N atoms .

Analytical and Mechanistic Questions

Q. What analytical methods are recommended for detecting trace impurities?

• HPLC-DAD/ELSD : Use a C18 column with gradient elution (water/acetonitrile + 0.1% TFA) to separate isomers and byproducts .
• LC-MS/MS : Identify impurities via fragmentation patterns (e.g., loss of –OCH₃ or –F groups) .
• Elemental analysis : Validate stoichiometry (e.g., C, H, N within ±0.4% of theoretical values) .

Q. How does the compound interact with biological targets?

Pyrimidine derivatives often inhibit enzymes like thymidine phosphorylase or methionine aminopeptidase-1 via:

• Hydrogen bonding : Between the fluoro group and active-site residues (e.g., Arg²³⁴ in hTP) .
• π-π stacking : Pyrimidine rings interact with aromatic residues (e.g., Phe¹⁶⁰) .
  Validate via kinetic assays (IC₅₀ determination) and molecular docking (e.g., AutoDock Vina) .

Stability and Compatibility

Q. What are the compound’s stability limits under aqueous conditions?

• pH dependence : Stable at pH 4–7; hydrolyzes rapidly in strongly acidic (pH <2) or alkaline (pH >9) conditions via cleavage of the methoxy group .
• Light sensitivity : UV irradiation (λ=254 nm) causes defluorination; store in amber vials .

Data Contradiction Analysis

Q. How to address discrepancies in reported bioactivity data?

• Assay variability : Standardize protocols (e.g., ATP concentration in kinase assays) .
• Solvent artifacts : DMSO concentrations >1% may nonspecifically inhibit enzymes .
• Batch purity : Re-test compounds with orthogonal methods (e.g., NMR vs. LC-MS) .